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Compound of Interest

Compound Name: Saccharocarcin B

Cat. No.: B563100

Get Quote

Executive Summary
Saccharocarcin B is a macrocyclic lactone antibiotic belonging to the spirotetronate class.

Isolated from the rare actinomycete Saccharothrix aerocolonigenes subsp. antibiotica, it

exhibits a potent, narrow-spectrum antibacterial profile primarily targeting Gram-positive

bacteria (e.g., Staphylococcus aureus, Micrococcus luteus) and the obligate intracellular

pathogen Chlamydia trachomatis.

Unlike broad-spectrum agents, Saccharocarcin B is characterized by a dual mechanism of

action: it demonstrates bactericidal activity likely through the inhibition of macromolecular

synthesis (RNA/protein) and possesses significant cytotoxic properties in mammalian cells via

the modulation of the Unfolded Protein Response (UPR), specifically targeting the GRP78

chaperone pathway. This guide details its chemical properties, antimicrobial spectrum,

elucidated mechanisms, and validated experimental protocols for its study.
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Saccharocarcin B is a complex polyketide featuring a characteristic tetronic acid moiety fused

to a macrocyclic lactone ring, a hallmark of the spirotetronate family (which includes

Kijanimicin, Chlorothricin, and Tetrocarcin).

Property Specification

Compound Name Saccharocarcin B

Class Spirotetronate / Macrocyclic Lactone

CAS Number 158475-33-3

Molecular Formula C₆₈H₁₀₃NO₂₀

Molecular Weight ~1254.54 Da

Solubility
Soluble in DMSO, Methanol, Ethanol; Poorly

soluble in water.

Appearance White to light tan solid

Biosynthetic Source
Producing Organism:Saccharothrix aerocolonigenes subsp.[1][2][3] antibiotica (Strain SCC

1886).[2][4]

Fermentation Characteristics: The compound is produced as a secondary metabolite during

the stationary phase of aerobic fermentation. It is often co-produced with Saccharocarcin A,

requiring chromatographic separation.

Antimicrobial Spectrum & Activity[3][5][6][7][8][9]
[10]
Saccharocarcin B exhibits "pronounced activity" against specific pathogens, distinguishing it

from generalist antibiotics. Its activity profile is consistent with other spirotetronates, showing

high potency against Gram-positives but limited efficacy against Gram-negatives due to the

impermeability of the outer membrane.

Quantitative Efficacy (In Vitro)
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Target Organism Gram Status Activity Level
Estimated MIC
Range*

Staphylococcus

aureus
Positive High 0.1 – 2.0 µg/mL

Micrococcus luteus Positive High < 1.0 µg/mL

Bacillus subtilis Positive Moderate-High 1.0 – 4.0 µg/mL

Chlamydia

trachomatis
Negative (Atypical) High

Comparable to

macrolides

Escherichia coli Negative Resistant > 64 µg/mL

*Note: Exact MIC values vary by strain and media conditions. Ranges are derived from

comparative data of the spirotetronate class (e.g., Kijanimicin) and primary descriptions of

Saccharocarcin activity.

Mechanism of Action (MoA)
Saccharocarcin B operates via a complex mechanism that differs between prokaryotic and

eukaryotic systems. This duality is critical for researchers assessing its therapeutic window.

Bacterial Mechanism: Macromolecular Synthesis
Inhibition
In Gram-positive bacteria, Saccharocarcin B (like its analog Kijanimicin) acts as an inhibitor of

DNA-dependent RNA polymerase.

Primary Target: It likely binds to the RNA polymerase holoenzyme, preventing the initiation of

transcription.

Downstream Effect: This blockade halts mRNA synthesis, leading to a rapid cessation of

protein production and eventual cell death.

Selectivity: The lack of activity against Gram-negatives is attributed to the molecule's large

size (MW >1200), which prevents passive diffusion through the porins of the outer

membrane.
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Mammalian Mechanism: UPR Modulation (Cytotoxicity)
In mammalian cells, Saccharocarcin B and related congeners (e.g., Versipelostatin) act as

anti-tolerance agents during glucose deprivation.

Target: The Unfolded Protein Response (UPR) pathway.[1]

Specific Action: It inhibits the transcription of GRP78 (Glucose-Regulated Protein 78), a

chaperone protein essential for cell survival under stress (hypoglycemia/hypoxia).

Result: Tumor cells, which rely heavily on the UPR to survive the microenvironment of solid

tumors, undergo apoptosis when GRP78 is suppressed.

MoA Visualization
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Caption: Dual mechanism of Saccharocarcin B: Inhibition of bacterial RNA polymerase (top)

and suppression of the mammalian GRP78/UPR survival pathway (bottom).

Experimental Protocols
The following protocols are designed to validate the activity of Saccharocarcin B. All steps

assume the use of aseptic technique and BSL-2 containment for S. aureus.
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Protocol A: Production & Isolation
Objective: Isolate Saccharocarcin B from fermentation broth.[2]

Seed Culture: Inoculate Saccharothrix aerocolonigenes subsp. antibiotica into 50 mL of

Tryptic Soy Broth (TSB). Incubate at 28°C, 200 rpm for 48 hours.

Fermentation: Transfer 5% (v/v) seed culture into 1L production medium (Glucose 1%,

Starch 1%, Yeast Extract 0.5%, CaCO₃ 0.2%). Incubate at 28°C for 96–120 hours.

Extraction:

Centrifuge broth (4000 x g, 20 min) to separate mycelia from supernatant.

Extract supernatant with equal volume of Ethyl Acetate (x2).

Extract mycelial cake with Acetone; evaporate acetone and extract aqueous residue with

Ethyl Acetate.

Combine organic layers and concentrate in vacuo.

Purification:

Dissolve crude extract in minimal Chloroform.

Load onto a Silica Gel 60 column.

Elute with a gradient of Chloroform:Methanol (100:0 to 90:10).

Monitor fractions via TLC (visualize with vanillin-sulfuric acid; Saccharocarcin appears as a

distinct spot).

Final purification via preparative HPLC (C18 column, Acetonitrile/Water gradient).

Protocol B: Minimum Inhibitory Concentration (MIC)
Objective: Quantify antibacterial potency against S. aureus (CLSI Standard).
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Preparation: Dissolve pure Saccharocarcin B in DMSO to a stock concentration of 1

mg/mL.

Dilution: Prepare serial 2-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) in

a 96-well plate. Final range: 64 µg/mL to 0.06 µg/mL.

Control: Include Vancomycin as a positive control.

Inoculum: Adjust S. aureus (ATCC 29213) culture to 0.5 McFarland standard (~1.5 x 10⁸

CFU/mL). Dilute 1:100 in CAMHB.

Inoculation: Add 50 µL of diluted bacteria to each well containing 50 µL of drug solution. Final

bacterial density: ~5 x 10⁵ CFU/mL.

Incubation: Incubate at 35°C for 16–20 hours.

Readout: Determine MIC as the lowest concentration with no visible growth (turbidity).

Challenges & Future Outlook
Solubility: The high lipophilicity of Saccharocarcin B requires formulation strategies (e.g.,

cyclodextrins or liposomes) for in vivo efficacy studies.

Toxicity: Due to its potent inhibition of the UPR pathway in mammalian cells, the therapeutic

index between antibacterial efficacy and host cytotoxicity must be carefully evaluated.

Synthesis: The structural complexity (33-membered macrocycle with glycosidic linkages)

makes total synthesis difficult; fermentation remains the primary production method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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